N-{(3S*,4R*)-1-[(4-fluoro-2-methylphenyl)sulfonyl]-4-isopropyl-3-pyrrolidinyl}methanesulfonamide

• IUPAC Name: N-[(3S,4R)-1-(4-fluoro-2-methylphenyl)sulfonyl-4-propan-2-ylpyrrolidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C15H23FN2O4S2/c1-10(2)13-8-18(9-14(13)17-23(4,19)20)24(21,22)15-6-5-12(16)7-11(15)3/h5-7,10,13-14,17H,8-9H2,1-4H3/t13-,14+/m0/s1
• InChI Key: JSPSXXRVUMEWSY-UONOGXRCSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CC(C(C2)NS(=O)(=O)C)C(C)C
• Isomeric SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2C[C@H]([C@@H](C2)NS(=O)(=O)C)C(C)C
• Molecular Formula: C15H23FN2O4S2
• Molecular Weight: 378.5 g/mol

Description

N-{(3S*,4R*)-1-[(4-fluoro-2-methylphenyl)sulfonyl]-4-isopropyl-3-pyrrolidinyl}methanesulfonamide is a useful research compound. Its molecular formula is C15H23FN2O4S2 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 378.10832773 g/mol and the complexity rating of the compound is 639. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis of 2,5-disubstituted 3-(phenylsulfonyl)pyrrolidines involves lithiated (phenylsulfonyl)methane reacting with enantiomerically pure N-diphenylphosphinylaziridines, showcasing the utility of similar sulfonamide compounds in complex organic syntheses (Craig, Jones, & Rowlands, 2000).
• Catalytic asymmetric addition to cyclic N-acyl-iminium showcases the application of sulfone-bearing compounds to access quaternary stereocenters, highlighting the role of similar structures in asymmetric synthesis (Bhosale, Císařová, Kamlar, & Veselý, 2022).

Molecular and Structural Analysis

• Structural studies on nimesulidetriazole derivatives, including methanesulfonamide compounds, have been conducted to understand the effects of substitution on supramolecular assembly, elucidating the role of similar sulfonamides in crystal engineering and drug design (Dey, Ghosh, Mareddy, Anireddy, Pal, & Mukherjee, 2015).
• The crystal structure of N-3-Pyridinyl-methanesulfonamide and its platinum(II) complex has been determined to explore the coordination chemistry of sulfonamides and their potential in metal-organic frameworks or catalysis (Dodoff, Varga, & Kovala-Demertzi, 2004).

Catalysis and Synthesis Applications

• Nimesulide derivatives have been synthesized and analyzed for molecular surface electrostatic potential, demonstrating the versatility of sulfonamide compounds in pharmaceutical chemistry and the development of anti-inflammatory drugs (Dey, Chatterjee, Bhattacharya, Pal, & Mukherjee, 2016).
• The development of sufficiently chemoselective N-acylation reagents from N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides showcases the importance of sulfonamide derivatives in enhancing the efficiency and selectivity of acylation reactions, which are crucial in organic synthesis (Kondo, Sekimoto, Nakao, & Murakami, 2000).